Cas no 1575-36-6 (3-Bromobenzene-1,2-diamine)

3-Bromobenzene-1,2-diamine is a brominated aromatic diamine compound with the molecular formula C6H7BrN2. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of benzimidazole derivatives and other heterocyclic compounds. The presence of both amine and bromine functional groups enables selective reactivity for cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling. This compound is valued for its role in pharmaceutical and agrochemical research, where it contributes to the development of bioactive molecules. High purity grades ensure consistent performance in synthetic applications. Proper handling is required due to its potential sensitivity to oxidation and light.
3-Bromobenzene-1,2-diamine structure
3-Bromobenzene-1,2-diamine structure
Product Name:3-Bromobenzene-1,2-diamine
CAS No:1575-36-6
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD09842434
CID:117835
PubChem ID:12489839
Update Time:2025-06-06

3-Bromobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromobenzene-1,2-diamine
    • 3-Bromo-1,2-Benzenediamine
    • 1,2-Benzenediamine,3-bromo-
    • 3-BROMO-1,2-DIAMINOBENZENE
    • 3-Bromobenzene 1,2-diamine
    • 3-Bromobenzene-1,2-diamine
    • 1,2-Diamino-3-Bromobenzene
    • 2-Amino-3-bromoaniline
    • 3-Bromo-o-phenylenediamine
    • 1,2-Benzenediamine, 3-bromo-
    • 3-bromophenylenediamine
    • 3-Brom-o-phenylendiamin
    • 2,3-Diaminobromobenzene
    • 1-Bromo-2,3-diaminobenzene
    • 3-bromo-benzene-1,2-diamine
    • 3-Bromophenylene-1,2-diamine
    • VWYTZNPMXYCBPK-UHFFFAOYSA-N
    • EBD213053
    • CS-W019000
    • EN300-93615
    • SCHEMBL1013212
    • DTXSID10500187
    • 1575-36-6
    • SY029612
    • GERANYLETHYLETHER
    • A883498
    • 3-Bromo-1,2-diaminobenzene, AldrichCPR
    • FT-0686997
    • AM9966
    • MFCD09842434
    • AKOS015888595
    • PS-3496
    • MDL： MFCD09842434
    • Inchi： 1S/C6H7BrN2/c7-4-2-1-3-5(8)6(4)9/h1-3H,8-9H2
    • InChI Key： VWYTZNPMXYCBPK-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1N)N

Computed Properties

  • Exact Mass: 185.97900
  • Monoisotopic Mass: 185.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.697±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 125-126 ºC
  • Boiling Point: 127-128 ºC
  • Flash Point: 129.5±21.8 ºC,
  • Refractive Index: 1.6370 (589.3 nm 23 ºC)
  • Solubility: Slightly soluble (1.6 g/l) (25 º C),
  • PSA: 52.04000
  • LogP: 2.77590

3-Bromobenzene-1,2-diamine Security Information

  • Hazard Category Code： 43
  • Safety Instruction： 36/37

3-Bromobenzene-1,2-diamine Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Bromobenzene-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM100510-10g
3-bromobenzene-1,2-diamine
 1575-36-6 95+%
10g
 $230 2021-06-17
Apollo Scientific
OR11721-250mg
3-Bromobenzene-1,2-diamine
 1575-36-6 98%
250mg
 £25.00 2023-05-18
Apollo Scientific
OR11721-1g
3-Bromobenzene-1,2-diamine
 1575-36-6 98%
1g
 £15.00 2025-02-19
Apollo Scientific
OR11721-5g
3-Bromobenzene-1,2-diamine
 1575-36-6 98%
5g
 £45.00 2025-02-19
Chemenu
CM100510-10g
3-bromobenzene-1,2-diamine
 1575-36-6 95+%
10g
 $230 2022-09-29
abcr
AB237276-1 g
3-Bromo-1,2-diaminobenzene, 95%; .
 1575-36-6 95%
1g
 €92.30 2023-04-27
abcr
AB237276-5 g
3-Bromo-1,2-diaminobenzene, 95%; .
 1575-36-6 95%
5g
 €160.90 2023-04-27
abcr
AB237276-10 g
3-Bromo-1,2-diaminobenzene, 95%; .
 1575-36-6 95%
10g
 €229.40 2023-04-27
abcr
AB237276-25 g
3-Bromo-1,2-diaminobenzene, 95%; .
 1575-36-6 95%
25g
 €439.50 2023-04-27
abcr
AB237276-100 g
3-Bromo-1,2-diaminobenzene, 95%; .
 1575-36-6 95%
100g
 €1,305.40 2022-06-02

3-Bromobenzene-1,2-diamine Production Method

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